Cas no 554410-99-0 (Benzamide, N-[2-(1,1-dimethylethyl)-5,6-dihydro-1(2H)-pyridinyl]- (9CI))

Benzamide, N-[2-(1,1-dimethylethyl)-5,6-dihydro-1(2H)-pyridinyl]- (9CI) structure
554410-99-0 structure
Product name:Benzamide, N-[2-(1,1-dimethylethyl)-5,6-dihydro-1(2H)-pyridinyl]- (9CI)
CAS No:554410-99-0
MF:C16H22N2O
MW:258.358684062958
CID:1022600
PubChem ID:45087020

Benzamide, N-[2-(1,1-dimethylethyl)-5,6-dihydro-1(2H)-pyridinyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[2-(1,1-dimethylethyl)-5,6-dihydro-1(2H)-pyridinyl]- (9CI)
    • N-(6-tert-butyl-3,6-dihydro-2H-pyridin-1-yl)benzamide
    • N-(6-tert-Butyl-3,6-dihydropyridin-1(2H)-yl)benzamide
    • N-[6-(2-Methyl-2-propanyl)-3,6-dihydro-1(2H)-pyridinyl]benzamide
    • DTXSID60666000
    • 554410-99-0
    • Inchi: InChI=1S/C16H22N2O/c1-16(2,3)14-11-7-8-12-18(14)17-15(19)13-9-5-4-6-10-13/h4-7,9-11,14H,8,12H2,1-3H3,(H,17,19)
    • InChI Key: FKYOGZSCEVZWQU-UHFFFAOYSA-N
    • SMILES: CC(C)(C)C1C=CCCN1NC(=O)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 258.173
  • Monoisotopic Mass: 258.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 32.3A^2

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